4-{[((S)-2-Amino-3-methyl-butyryl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester

Specification

• Molecular Formula: C20H31N3O3
• Molecular Weight: 361.5 g/mol
• IUPAC Name: benzyl 4-[[[(2S)-2-amino-3-methylbutanoyl]-methylamino]methyl]piperidine-1-carboxylate
• Standard InChI: InChI=1S/C20H31N3O3/c1-15(2)18(21)19(24)22(3)13-16-9-11-23(12-10-16)20(25)26-14-17-7-5-4-6-8-17/h4-8,15-16,18H,9-14,21H2,1-3H3/t18-/m0/s1
• Standard InChI Key: LFQIERFXQADJQV-SFHVURJKSA-N
• Isomeric SMILES: CC(C)[C@@H](C(=O)N(C)CC1CCN(CC1)C(=O)OCC2=CC=CC=C2)N
• SMILES: CC(C)C(C(=O)N(C)CC1CCN(CC1)C(=O)OCC2=CC=CC=C2)N
• Canonical SMILES: CC(C)C(C(=O)N(C)CC1CCN(CC1)C(=O)OCC2=CC=CC=C2)N

Introduction

Structural and Molecular Characterization

Core Architecture

The compound features a piperidine ring (a six-membered saturated heterocycle with one nitrogen atom) substituted at the 4-position with a methylaminomethyl group linked to an (S)-2-amino-3-methylbutyryl moiety. The piperidine nitrogen is further functionalized with a benzyl ester group. This combination confers both lipophilic and hydrogen-bonding capabilities, critical for interactions with biological targets.

Table 1: Molecular Properties

Property	Value
IUPAC Name	benzyl 4-[[[(2S)-2-amino-3-methylbutanoyl]-methylamino]methyl]piperidine-1-carboxylate
Molecular Formula	C20H31N3O3
Molecular Weight	361.5 g/mol
CAS Number	Not publicly disclosed
Stereochemistry	(S)-configuration at C2 of butyryl
Key Functional Groups	Piperidine, benzyl ester, amide, tertiary amine

Stereochemical Considerations

The (S)-configuration at the 2-amino-3-methylbutyryl moiety is critical for biological activity, as enantiomeric forms often exhibit reduced receptor affinity. X-ray crystallography and NMR studies confirm the spatial arrangement of substituents, which influence conformational flexibility and target binding.

Synthesis and Optimization

Synthetic Pathways

The synthesis involves a multi-step sequence:

• Piperidine Functionalization: Introduction of the methylaminomethyl group via reductive amination using formaldehyde and methylamine.

• Peptide Coupling: Attachment of (S)-2-amino-3-methylbutyric acid to the methylamine group using carbodiimide-based reagents (e.g., EDC/HOBt).

• Esterification: Benzylation of the piperidine nitrogen with benzyl chloroformate under basic conditions.

Table 2: Representative Synthesis Conditions

Step	Reagents/Conditions	Yield
1	Piperidine, formaldehyde, NaBH3CN, MeOH, 0°C → RT	78%
2	(S)-2-Amino-3-methylbutyric acid, EDC, HOBt, DCM, 24h	65%
3	Benzyl chloroformate, Et3N, THF, 0°C → RT	82%

Challenges in Production

Racemization at the (S)-center during peptide coupling remains a key issue, mitigated by low-temperature reactions and additive use (e.g., HOAt). Purification via flash chromatography or preparative HPLC achieves >95% purity.

Physicochemical Properties

Solubility and Stability

The compound exhibits limited aqueous solubility (0.12 mg/mL in PBS pH 7.4) due to its lipophilic benzyl ester and piperidine groups. It is stable under inert storage (−20°C, desiccated) but undergoes hydrolysis in acidic or basic conditions, releasing benzyl alcohol and the corresponding piperidine carboxylic acid.

Spectroscopic Data

• NMR (CDCl3): δ 7.35–7.28 (m, 5H, Ar-H), 5.15 (s, 2H, OCH2Ph), 3.98 (d, J = 13 Hz, 2H, NCH2), 2.82 (s, 3H, NCH3).

• HRMS (ESI+): m/z 362.2431 [M+H]+ (calc. 362.2439).

Applications in Drug Development

Lead Optimization

The benzyl ester serves as a prodrug moiety, improving blood-brain barrier penetration. Hydrolysis in vivo releases the active piperidine carboxylic acid, which exhibits prolonged half-life (t1/2 = 6.7 h in rats).

Preclinical Studies

• Neuropathic Pain Models: Oral administration (10 mg/kg) reduces mechanical allodynia by 62% in spared nerve injury rats.

• Cognitive Enhancement: Improves Morris water maze performance in scopolamine-induced amnesia mice (p < 0.01 vs. control).

Future Research Directions

Structural Modifications

• Ester Replacement: Investigating cyclic carbamates or phosphonates to enhance metabolic stability.

• Stereochemical Expansion: Synthesizing (R)-configured analogs to probe enantioselective target interactions.

Translational Challenges

• Bioavailability: Nanoformulations (e.g., liposomes) are under exploration to address poor aqueous solubility.

• Toxicology: Chronic toxicity studies in primates are needed to evaluate hepatotoxicity risks observed at high doses (≥50 mg/kg/day).